Cas no 2680849-33-4 (benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate)

• Product Name: benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate
• CAS No: 2680849-33-4
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5635276
• PubChem ID: 165921400
• Update Time: 2025-10-31

benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680849-33-4
• EN300-28293208
• benzyl N-[(3-methoxy-4-nitrophenyl)methyl]carbamate
• benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate

• Inchi： 1S/C16H16N2O5/c1-22-15-9-13(7-8-14(15)18(20)21)10-17-16(19)23-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key： QPYPVUOKQVSHSA-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=1)OC)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate

Benzyl N-(3-Methoxy-4-Nitrophenyl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate, with the CAS number 2680849-33-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique properties and potential applications in drug development. The structure of benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate consists of a benzyl group attached to a methylcarbamate moiety, which is further substituted with a methoxy and nitro group on the aromatic ring. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate in the development of novel therapeutic agents. The nitro group on the aromatic ring contributes to the compound's electron-withdrawing properties, which can enhance its ability to interact with biological targets. Additionally, the methoxy group introduces electron-donating effects, creating a balance that can influence the compound's overall reactivity and selectivity. These characteristics make benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate a promising candidate for further exploration in medicinal chemistry.

The synthesis of benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate involves a series of well-established organic reactions. The process typically begins with the preparation of the aromatic amine derivative, followed by carbamate formation through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

One of the most exciting developments involving benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate is its potential application in targeted drug delivery systems. The compound's unique structure allows for selective binding to specific receptors or enzymes, making it an ideal candidate for designing drugs with high specificity and reduced side effects. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent.

In addition to its pharmacological applications, benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of new catalysts and sensors. These applications underscore the versatility of benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate across multiple scientific disciplines.

As research into benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate continues, new insights are being gained into its structural dynamics and functional properties. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to better understand how this compound interacts with biological systems at the molecular level. These studies are paving the way for innovative approaches to drug design and materials synthesis.

In conclusion, benzyl N-(3-methoxy-4-nitrophenyl)methylcarbamate represents a fascinating example of how chemical innovation can lead to breakthroughs in various fields. With its unique structure and diverse applications, this compound continues to be a focal point for researchers seeking to push the boundaries of science and technology.